1-(4-bromobenzyl)-4-chloro-3-nitro-1H-pyrazole

• IUPAC Name: 1-[(4-bromophenyl)methyl]-4-chloro-3-nitropyrazole
• InChI: InChI=1S/C10H7BrClN3O2/c11-8-3-1-7(2-4-8)5-14-6-9(12)10(13-14)15(16)17/h1-4,6H,5H2
• InChI Key: ZARVXIBJLQFMBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=C(C(=N2)[N+](=O)[O-])Cl)Br
• Molecular Formula: C10H7BrClN3O2
• Molecular Weight: 316.54 g/mol

Description

1-(4-bromobenzyl)-4-chloro-3-nitro-1H-pyrazole is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique structural features that make it suitable for various research purposes.

Mechanism of Action

The mechanism of action of 1-(4-bromobenzyl)-4-chloro-3-nitro-1H-pyrazole is not well understood. However, it is believed that this compound may act as an inhibitor of certain enzymes or proteins in the body. Further studies are needed to elucidate the exact mechanism of action of this compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(4-bromobenzyl)-4-chloro-3-nitro-1H-pyrazole have not been extensively studied. However, it has been found to be relatively non-toxic and stable under normal laboratory conditions. Further studies are needed to determine the exact biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

1-(4-bromobenzyl)-4-chloro-3-nitro-1H-pyrazole has several advantages for lab experiments. This compound is relatively easy to synthesize and purify, making it readily available for research purposes. Additionally, this compound has a unique structure that makes it suitable for various research applications. However, this compound has some limitations for lab experiments. For example, it may not be suitable for certain research applications due to its limited solubility in certain solvents.

Future Directions

There are several future directions for research on 1-(4-bromobenzyl)-4-chloro-3-nitro-1H-pyrazole. One potential direction is to study the mechanism of action of this compound in more detail. This could involve using various biochemical and biophysical techniques to elucidate the exact target of this compound in the body. Another potential direction is to explore the potential applications of this compound in medicinal chemistry. This could involve synthesizing various derivatives of this compound and testing their activity against various disease targets. Finally, future research could focus on optimizing the synthesis method for this compound to make it more efficient and cost-effective for research purposes.
Conclusion
In conclusion, 1-(4-bromobenzyl)-4-chloro-3-nitro-1H-pyrazole is a unique chemical compound that has potential applications in various fields of scientific research. This compound is relatively easy to synthesize and purify, making it readily available for research purposes. Further studies are needed to elucidate the exact mechanism of action of this compound and to explore its potential applications in medicinal chemistry and other fields.

Synthesis Methods

1-(4-bromobenzyl)-4-chloro-3-nitro-1H-pyrazole can be synthesized by reacting 4-bromobenzyl chloride with 4-chloro-3-nitropyrazole in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) under reflux conditions. After the reaction is complete, the product is isolated by filtration and recrystallization.

Scientific Research Applications

1-(4-bromobenzyl)-4-chloro-3-nitro-1H-pyrazole has been extensively studied for its potential applications in scientific research. This compound has been found to be useful in the synthesis of various organic compounds such as pyrazolo[3,4-b]pyridines, pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidines, and pyrazolo[3,4-d]pyrimidines. These compounds have potential applications in various fields such as medicinal chemistry, material science, and biochemistry.